5-Bromo-1-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
CAS No.: 2166763-89-7
Cat. No.: VC7059683
Molecular Formula: C7H6BrNO3
Molecular Weight: 232.033
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2166763-89-7 |
|---|---|
| Molecular Formula | C7H6BrNO3 |
| Molecular Weight | 232.033 |
| IUPAC Name | 5-bromo-1-methyl-4-oxopyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C7H6BrNO3/c1-9-2-4(7(11)12)6(10)5(8)3-9/h2-3H,1H3,(H,11,12) |
| Standard InChI Key | MPMJHIJNSWILNZ-UHFFFAOYSA-N |
| SMILES | CN1C=C(C(=O)C(=C1)Br)C(=O)O |
Introduction
5-Bromo-1-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid is an organic compound with a molecular formula of C7H6BrNO3. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and chemical properties. The presence of a bromine atom, a methyl group, and a carboxylic acid moiety contributes to its unique structure and potential applications.
Structural Information
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Molecular Formula: C7H6BrNO3
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Molecular Weight: Not explicitly stated, but can be calculated based on the formula.
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SMILES: CN1C=C(C(=O)C(=C1)Br)C(=O)O
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InChI: InChI=1S/C7H6BrNO3/c1-9-2-4(7(11)12)6(10)5(8)3-9/h2-3H,1H3,(H,11,12)
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InChIKey: MPMJHIJNSWILNZ-UHFFFAOYSA-N
Related Compounds
Several compounds share structural similarities with 5-bromo-1-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid. These include:
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 5-Bromo-4-oxo-1,4-dihydropyridine-3-carboxylic acid | C6H4BrNO3 | Lacks methyl substitution |
| Methyl 5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylate | C8H7BrNO3 | Contains a methyl ester group |
| 2-Oxo-1,2-dihydropyridine-3-carboxylic acid | C7H5NO3 | Lacks bromination |
Applications and Future Research Directions
Given the limited literature on 5-bromo-1-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid, further research is needed to explore its potential applications in fields such as medicine or materials science. The development of efficient synthesis methods and the investigation of its biological activities could provide valuable insights into its utility.
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